Cas no 1708092-13-0 (E932098)

• Product Name: E932098
• CAS No: 1708092-13-0
• MF: C₂₆H₄₄O₄
• MW: 420.625168800354
• CID: 2355142
• Update Time: 2023-11-22

E932098 Chemical and Physical Properties

Names and Identifiers

• Obeticholic acid J
• (4R)-4-[(3R,5S,6S,7S,8S,9S,10S,13R,14S,17R)-6-Ethyl-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,
• E932098
• Obeticholic Acid Impurity B

• Inchi： 1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17+,18-,19+,20+,21+,23+,24+,25-,26-/m1/s1
• InChI Key： ZXERDUOLZKYMJM-QJBYOJSOSA-N
• SMILES： O[C@H]1[C@@H](CC)[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 649
• Topological Polar Surface Area: 77.8

E932098 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature